Cas no 1892358-34-7 (1-(1-benzothiophen-3-yl)cyclopropan-1-amine)

• Product Name: 1-(1-benzothiophen-3-yl)cyclopropan-1-amine
• CAS No: 1892358-34-7
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 5977764
• PubChem ID: 116964792
• Update Time: 2025-06-09

1-(1-benzothiophen-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)cyclopropan-1-amine
• 1892358-34-7
• EN300-1804535

• Inchi： 1S/C11H11NS/c12-11(5-6-11)9-7-13-10-4-2-1-3-8(9)10/h1-4,7H,5-6,12H2
• InChI Key： NNOMRRXVJGULKJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(CC1)N

Computed Properties

• Exact Mass: 189.06122053g/mol
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-3-yl)cyclopropan-1-amine

Recent Advances in the Study of 1-(1-Benzothiophen-3-yl)cyclopropan-1-amine (CAS: 1892358-34-7) in Chemical Biology and Pharmaceutical Research

1-(1-Benzothiophen-3-yl)cyclopropan-1-amine (CAS: 1892358-34-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its benzothiophene core and cyclopropylamine moiety, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. Recent studies have explored its potential as a modulator of key neurotransmitter systems, including serotonin and dopamine receptors, highlighting its therapeutic versatility.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 1-(1-benzothiophen-3-yl)cyclopropan-1-amine derivatives. The research team synthesized and evaluated a series of analogs, focusing on optimizing binding affinity and selectivity for 5-HT_2A receptors. The results indicated that subtle modifications to the cyclopropylamine group could significantly enhance receptor specificity while maintaining favorable pharmacokinetic profiles. These findings open new avenues for the development of targeted therapies for psychiatric conditions such as schizophrenia and depression.

In parallel, preclinical studies have examined the neuroprotective effects of this compound. Research conducted at the University of California, San Francisco, demonstrated that 1-(1-benzothiophen-3-yl)cyclopropan-1-amine exhibits potent antioxidant properties, reducing oxidative stress in neuronal cell cultures. The compound's ability to cross the blood-brain barrier efficiently further underscores its potential as a candidate for neurodegenerative disease treatment, particularly in conditions like Parkinson's and Alzheimer's diseases.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 1-(1-benzothiophen-3-yl)cyclopropan-1-amine. A 2024 paper in Organic Process Research & Development described a novel catalytic system that improves yield and reduces byproducts in the cyclopropanation step. This methodological improvement addresses previous challenges in large-scale synthesis, making the compound more accessible for further pharmacological evaluation and potential clinical development.

The safety profile of 1-(1-benzothiophen-3-yl)cyclopropan-1-amine has also been a subject of recent investigation. Toxicology studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers emphasize the need for more comprehensive long-term studies to fully assess the compound's safety profile before advancing to human clinical trials.

Looking forward, the unique structural features and demonstrated biological activities of 1-(1-benzothiophen-3-yl)cyclopropan-1-amine position it as a promising scaffold for further drug discovery efforts. Ongoing research is exploring its potential applications beyond CNS disorders, including possible roles in inflammation modulation and cancer therapeutics. The compound's versatility and the growing body of supporting research suggest it may become an important tool in the medicinal chemist's arsenal in the coming years.